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Compound of Interest

Compound Name: Solvent yellow 157

Cat. No.: B1590582

A Comparative Guide to Solvent Yellow 157 for
Industrial Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the cost-effectiveness of Solvent Yellow
157 for various industrial applications. Through a detailed comparison with viable alternatives,
this document aims to equip researchers and professionals with the necessary data to make
informed decisions for their specific needs. The analysis is supported by quantitative
performance data and detailed experimental protocols for key evaluative tests.

Performance and Cost Comparison of Yellow
Solvent Dyes

The selection of a solvent dye for industrial applications hinges on a balance of performance
characteristics and cost. Solvent Yellow 157 is a widely used colorant, particularly in the
plastics industry, known for its excellent heat and light stability. However, a thorough evaluation
requires a comparative analysis against other commercially available solvent yellow dyes. This
section presents a side-by-side comparison of Solvent Yellow 157 with two common
alternatives: Solvent Yellow 114 and Solvent Yellow 163.

The data presented in the following table has been aggregated from various technical
datasheets and supplier information. It is important to note that direct comparability may be
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limited due to potential variations in testing standards between different sources.

Property

Solvent Yellow 157

Solvent Yellow 114

Solvent Yellow 163

C.l. Name

Solvent Yellow 157

Solvent Yellow 114

Solvent Yellow 163

Chemical Class

Quinophthalone

Quinoline

Anthraquinone

Shade

Greenish Yellow[1]

Greenish Yellow[2][3]

Reddish Yellow[4]

Heat Resistance

Up to 320°C[5]

Up to 300°C[2][6]

Up to 300°C[4]

Light Fastness (in PS)

7-8[1][7][8]

7-8[2]

6-7[9]

Migration Resistance

Good[1]

Good[3]

Good[4]

Primary Applications

Plastics (PS, ABS,
PC, PMMA, PET),
Polymers, Fibers[1][7]

Plastics (PS, PET,
ABS, PC), Polymers,
Fibers, Inks[3][10]

Plastics (PS, ABS,
PMMA, PC, PET),
Polymers, Fibers[4]
[11]

Indicative Price (per
kg, INR)

3400 - T1200[12][13]

%100 - T1550[14][15]

3400 - T3190[16][17]

Experimental Protocols

To ensure accurate and reproducible evaluation of solvent dye performance, standardized

experimental protocols are crucial. This section details the methodologies for assessing key

performance indicators.

Light Fastnhess Testing

Objective: To determine the resistance of the colored material to fading upon exposure to light.

Apparatus:

e Xenon Arc Weather-Ometer

e Blue Wool Scale (ISO 105-B02)

e Spectrocolorimeter
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Procedure:

o Sample Preparation: Prepare plastic plagues (e.g., polystyrene) colored with a standard
concentration of the solvent dye. A portion of each sample should be masked to serve as an
unexposed reference.

o Exposure: Place the samples in the Xenon Arc Weather-Ometer. The exposure conditions
should simulate indoor or outdoor light exposure as required by the end-use application.

o Evaluation: Periodically remove the samples and compare the exposed portion to the
unexposed portion. The degree of fading is assessed visually and by using a
spectrocolorimeter to measure the change in color (AE*). The lightfastness is rated on the
Blue Wool Scale, where 1 represents poor lightfastness and 8 represents excellent
lightfastness.[1]

Heat Stability Testing

Objective: To evaluate the thermal stability of the dye during polymer processing.
Apparatus:

e Injection Molding Machine or Extruder

e Spectrocolorimeter

Procedure:

o Sample Preparation: Prepare a masterbatch of the solvent dye in the desired polymer (e.g.,
PET, ABS).

e Processing: Process the masterbatch through an injection molding machine or extruder at
various temperatures, including the typical processing temperature and elevated
temperatures.

» Evaluation: Produce colored plastic plaques at each temperature. After cooling, visually
inspect the plagques for any color change. Use a spectrocolorimeter to quantify the color
difference (AE*) between the samples processed at different temperatures and a reference
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sample processed at the lowest temperature. A significant color change indicates thermal
degradation of the dye.

Migration Resistance Testing

Objective: To assess the tendency of the dye to migrate from the colored plastic to a contacting
material.

Apparatus:

e Oven

¢ White, uncolored plastic plaques (e.g., PVC)
o Weights

Procedure:

o Sample Preparation: Place a colored plastic plaque in direct contact with a white, uncolored
plaque.

o Testing: Apply a specified pressure to the plaques using weights and place them in an oven
at a set temperature for a defined period (e.g., 24 hours at 80°C).

» Evaluation: After the test period, separate the plaques and visually inspect the white plaque
for any staining. The degree of color transfer is rated on a grayscale, where a higher rating
indicates better migration resistance.

Tinting Strength Determination

Objective: To measure the relative ability of a dye to impart color to a medium.
Apparatus:

e Two-roll mill or a high-speed mixer

e Spectrocolorimeter or a photometer

Procedure:
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o Sample Preparation: Prepare a standard dispersion of the dye in a white base (e.g., a
polymer with titanium dioxide).

o Measurement: Use a spectrocolorimeter to measure the absorbance or transmittance of the
prepared sample.

o Comparison: Compare the absorbance or transmittance of the test sample with that of a
reference standard dye at the same concentration. The relative tinting strength is calculated
based on the ratio of these measurements.

Decision-Making Workflow for Dye Selection

The selection of the most cost-effective solvent dye involves a logical progression of
evaluation, from initial screening based on fundamental properties to a final decision based on
performance in the specific application.
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Define Application Requirements
(Polymer Type, Processing Temp, End-Use)

:

Initial Dye Screening
(Shade, Chemical Class)

:

Technical Data Sheet Review
(Heat Resistance, Light Fastness)

:

Cost Analysis
(Price per kg)

y

Laboratory Performance Testing
(Light Fastness, Heat Stability, Migration)

:

Final Cost-Effectiveness Evaluation
(Performance vs. Cost)

:

Select Optimal Dye

Click to download full resolution via product page

Caption: Workflow for selecting a cost-effective solvent dye.

Conclusion

The evaluation of Solvent Yellow 157 and its alternatives demonstrates that a one-size-fits-all
solution does not exist. While Solvent Yellow 157 offers excellent heat and light fastness,
alternatives like Solvent Yellow 114 may present a more cost-effective option for applications
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with less stringent requirements. Solvent Yellow 163, with its reddish-yellow hue, provides a
different coloristic option.

Ultimately, the most cost-effective choice depends on the specific requirements of the industrial
application. By following the detailed experimental protocols and the decision-making workflow
provided in this guide, researchers and professionals can systematically evaluate and select
the optimal solvent dye that meets their performance needs and budgetary constraints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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